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For Researchers, Scientists, and Drug Development Professionals

Abstract
Sparassol, a naturally occurring phenolic compound, has garnered significant scientific interest

due to its diverse biological activities. This technical guide provides a comprehensive overview

of the chemical structure, physicochemical properties, and known pharmacological effects of

sparassol. Detailed experimental protocols for its isolation, purification, and bioactivity

assessment are presented, alongside a summary of quantitative data on its antifungal,

insecticidal, and enzyme inhibitory properties. This document aims to serve as a foundational

resource for researchers and professionals engaged in the exploration of sparassol for

potential therapeutic and agrochemical applications.

Chemical Structure and Physicochemical Properties
Sparassol, chemically known as methyl 2-hydroxy-4-methoxy-6-methylbenzoate, is an

orsellinic acid derivative.[1] Its structure is characterized by a substituted benzene ring, making

it a relatively simple yet biologically active molecule.

Table 1: Chemical Identifiers and Physicochemical Properties of Sparassol
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Property Value Reference(s)

IUPAC Name
methyl 2-hydroxy-4-methoxy-6-

methylbenzoate
[2][3]

Synonyms
Methyl everninate, Methyl 4-

methoxy-6-methylsalicylate
[3]

CAS Number 520-43-4 [2][3]

Molecular Formula C₁₀H₁₂O₄ [2][3]

Molecular Weight 196.20 g/mol [2][3]

Appearance Prisms from water [1]

Melting Point 67-68 °C [1]

Solubility

Slightly soluble in hot water;

freely soluble in acetone,

ether, chloroform; moderately

soluble in methanol, ethanol,

petroleum ether

[1]

Canonical SMILES
CC1=CC(=CC(=C1C(=O)OC)

O)OC
[3]

InChI Key
PFVPJOAAHSOENR-

UHFFFAOYSA-N
[3]

Biological Activities and Pharmacological
Properties
Sparassol is primarily recognized for its potent antifungal properties.[1] It is a secondary

metabolite produced by the cauliflower mushroom, Sparassis crispa, and is thought to play a

role in the fungus's defense mechanisms.[1] Beyond its antifungal effects, recent studies have

revealed a broader spectrum of bioactivities, including insecticidal and enzyme inhibitory

actions.

Antifungal Activity
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Sparassol has demonstrated significant activity against various fungal species. Notably, it has

been shown to be effective against the plant pathogenic fungus Cladosporium cucumerinum.[1]

While the precise mechanism of its antifungal action is not fully elucidated, it is hypothesized to

disrupt fungal cell membrane integrity or interfere with essential enzymatic processes.

Insecticidal Activity
Research has highlighted the potential of sparassol as a natural insecticide. Studies on the

spotted wing drosophila, Drosophila suzukii, have demonstrated its contact toxicity.[2][3]

Nematicidal Activity
Sparassol has also been identified as having nematicidal properties. It has shown efficacy

against the pine wood nematode, Bursaphelenchus xylophilus, a major pest in pine forests.[4]

Enzyme Inhibition
A key aspect of sparassol's bioactivity lies in its ability to inhibit specific enzymes. It has been

identified as an inhibitor of glutathione S-transferase (GST), an enzyme family crucial for

detoxification processes in many organisms, including insects.[2][3] This inhibitory action may

contribute to its insecticidal effects.

Table 2: Quantitative Biological Activity Data for Sparassol
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Activity Type
Test
Organism/Enz
yme

Metric Value Reference(s)

Insecticidal

Activity

Drosophila

suzukii (adults)
LD₅₀ 18.7 µ g/fly [2][3]

Nematicidal

Activity

Bursaphelenchus

xylophilus
LC₅₀ 84.92 ppm [4]

Nematicidal

Activity

Bursaphelenchus

xylophilus
LC₉₅ 132.13 ppm [4]

Enzyme

Inhibition

Glutathione S-

transferase

(GST)

IC₅₀ 0.19 mM [2]

Experimental Protocols
This section provides detailed methodologies for the isolation, purification, and biological

evaluation of sparassol, based on established scientific literature.

Isolation and Purification of Sparassol from Sparassis
crispa
The following protocol outlines a general procedure for the extraction and purification of

sparassol from the fruiting bodies of Sparassis crispa.
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Extraction

Solvent Partitioning

Purification

Fresh fruiting bodies of Sparassis crispa

Homogenization in Methanol

Filtration and Concentration

Crude Methanolic Extract

Partition with Ethyl Acetate and Water

Ethyl Acetate Fraction Aqueous Fraction (discard)

Silica Gel Column Chromatography

Elution with Hexane-Ethyl Acetate Gradient

Fraction Collection and TLC Analysis

Crystallization

Pure Sparassol
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Assay Preparation

Reaction and Measurement

Data Analysis

Prepare GST enzyme solution

Mix enzyme, buffer, and sparassol in a 96-well plate

Prepare substrate solutions (GSH and CDNB)

Initiate reaction by adding substrates

Prepare sparassol solutions (various concentrations)

Monitor absorbance change at 340 nm

Calculate reaction velocity

Plot % inhibition vs. sparassol concentration

Determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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